5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C10H11N3OS/c1-2-14-8-5-3-4-7(6-8)9-12-13-10(11)15-9/h3-6H,2H2,1H3,(H2,11,13)
• InChI Key: APEORNRUGDLVDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN=C(S2)N
• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol

Description

5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-amine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as ETPTA and has a molecular formula of C10H12N4OS. It is a thiadiazole derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-amine is not fully understood. However, it is believed that the compound exerts its effects by inhibiting the activity of certain enzymes and proteins. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which can improve cognitive function in Alzheimer's disease patients.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In vitro studies have shown that the compound has antimicrobial and antifungal properties. It has also been shown to have antitumor properties by inducing apoptosis in cancer cells. In vivo studies have shown that the compound has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-amine in lab experiments is its high yield of synthesis. The compound is also relatively stable and easy to handle. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-amine. One direction is to further study its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use as a herbicide and insecticide in agriculture. Additionally, more research is needed to fully understand the mechanism of action and to design experiments to study its effects. Finally, the compound's potential use as a corrosion inhibitor and dye should be further explored.
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its synthesis method is relatively simple, and it has been shown to have antimicrobial, antifungal, antitumor, and neuroprotective properties. However, more research is needed to fully understand its mechanism of action and to design experiments to study its effects.

Scientific Research Applications

5-(3-ethoxyphenyl)-1,3,4-thiadiazol-2-amine has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have antimicrobial, antifungal, and antitumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, this compound has been shown to have herbicidal and insecticidal properties. In material science, it has been studied for its potential use as a corrosion inhibitor and as a dye.